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Compound of Interest

Compound Name: Strychnine sulfate

Cat. No.: B1261131 Get Quote

Technical Support Center: Strychnine Sulfate
Safe Handling and Disposal
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of strychnine sulfate in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with strychnine sulfate?

A1: Strychnine sulfate is a highly toxic substance that can be fatal if inhaled, swallowed, or

absorbed through the skin.[1][2] It is an extremely potent central nervous system stimulant that

can cause muscle cramps, stiffness, twitching, and severe convulsions, potentially leading to

death by asphyxia.[3][4][5][6]

Q2: What are the permissible exposure limits (PELs) for strychnine?

A2: The occupational exposure limits for strychnine are established by several regulatory

agencies. Refer to the table below for a summary of these limits.[1][3]

Q3: What personal protective equipment (PPE) is required when handling strychnine sulfate?

A3: When handling strychnine sulfate, it is crucial to wear appropriate PPE, including

chemical safety goggles or glasses with side shields, a face shield, protective gloves (inspect
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frequently for any signs of degradation), and a lab coat or protective suit.[1][7] In situations with

a potential for high exposure, a NIOSH-approved supplied-air respirator with a full facepiece is

necessary.[3]

Q4: What are the signs and symptoms of strychnine sulfate exposure?

A4: Acute exposure can lead to symptoms such as muscle cramps, stiffness, twitching,

restlessness, anxiety, and vision disturbances.[1][3] Overexposure can escalate to severe

convulsions, opisthotonos (arching of the back), and respiratory failure.[4][5]

Q5: What should I do in case of accidental exposure to strychnine sulfate?

A5: In case of any exposure, immediate medical attention is critical.[7]

Skin Contact: Immediately wash the affected area with soap and large amounts of water and

remove contaminated clothing.[1][4]

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[1][3]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[1][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[1][7]

Q6: How should I store strychnine sulfate in the laboratory?

A6: Strychnine sulfate should be stored in tightly closed containers in a cool, dry, and well-

ventilated area, away from light.[2][3] It should be kept in a locked cabinet or an area

accessible only to authorized personnel.[2]

Q7: What materials are incompatible with strychnine sulfate?

A7: Strychnine sulfate is incompatible with strong oxidizing agents, alkalis, alkali carbonates

and bicarbonates, benzoates, bromides, iodides, dichromates, tannic and picric acids,

salicylates, borax, gold chloride, and piperazine.[3][4][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=8374
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://www.benchchem.com/product/b1261131?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://cameochemicals.noaa.gov/chemical/5187
https://cameochemicals.noaa.gov/report?key=CH5187
https://www.benchchem.com/product/b1261131?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=8374
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://cameochemicals.noaa.gov/chemical/5187
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://cameochemicals.noaa.gov/report?key=CH5187
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=8374
https://www.benchchem.com/product/b1261131?utm_src=pdf-body
https://www.benchchem.com/product/b1261131?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/S7001
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/S7001
https://www.benchchem.com/product/b1261131?utm_src=pdf-body
https://www.benchchem.com/product/b1261131?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://cameochemicals.noaa.gov/chemical/5187
https://cameochemicals.noaa.gov/report?key=CH5187
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Solution

Spill of solid strychnine sulfate
Improper handling or container

failure.

Evacuate non-essential

personnel.[3] Wearing

appropriate PPE, cover the

spill with a water-dampened

paper towel to avoid raising

dust.[1] Carefully collect the

material using a scoop or

shovel and place it into a

labeled, sealed container for

hazardous waste disposal.[3]

[4] Clean the spill area at least

three times with a detergent

solution and paper towels,

treating all cleanup materials

as hazardous waste.[1]

Spill of strychnine sulfate

solution

Improper handling or container

failure.

Evacuate non-essential

personnel.[3] Wearing

appropriate PPE, use

absorbent pads to contain and

soak up the spill.[1] Place the

used absorbent materials into

a labeled, sealed container for

hazardous waste disposal.

Clean the spill area multiple

times with a detergent solution

and paper towels, treating all

cleanup materials as

hazardous waste.[1]

Suspected contamination of

work surfaces

Inadequate cleaning

procedures or unnoticed small

spills.

Decontaminate the work

surface by thoroughly cleaning

it with a soap and water

solution.[1] All cleaning

materials should be disposed

of as hazardous waste.[1]
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Unusual odor or appearance of

stored strychnine sulfate

Potential decomposition or

contamination.

Do not use the material.

Isolate the container in a well-

ventilated area, such as a

chemical fume hood. Contact

your institution's environmental

health and safety (EHS) office

for guidance on proper

disposal.

Quantitative Data Summary
Parameter Value Agency/Source

Permissible Exposure Limit

(PEL) - 8-hour TWA
0.15 mg/m³ OSHA[3]

Recommended Exposure Limit

(REL) - 10-hour TWA
0.15 mg/m³ NIOSH[3]

Threshold Limit Value (TLV) -

8-hour TWA
0.15 mg/m³ ACGIH[3]

Immediately Dangerous to Life

or Health (IDLH)
3 mg/m³ (as Strychnine) NIOSH[3]

Lowest Published Lethal Dose

(Oral, Human)
30 mg/kg EPA[5]

Estimated Fatal Dose (Human) 5 to 15 mg -[1]

Experimental Protocols
Protocol for Handling and Use of Strychnine Sulfate

Preparation: Before handling, review the Safety Data Sheet (SDS) and this guide. Ensure

that a designated work area, such as a chemical fume hood, is prepared and that all

necessary PPE is readily available.[1][7] An emergency shower and eyewash station must

be accessible.[1][3]
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Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize the risk of inhalation.[2][7] Use tools and equipment dedicated to handling

strychnine sulfate to prevent cross-contamination.

In-use Procedures: Keep containers of strychnine sulfate closed when not in use.[1] Avoid

actions that could generate dust. Do not eat, drink, or smoke in the laboratory.[3]

End of Work: After handling, thoroughly wash hands and any potentially exposed skin with

soap and water.[1][3] Decontaminate all work surfaces and equipment with a soap and water

solution.[1]

Protocol for Disposal of Strychnine Sulfate Waste
Strychnine sulfate waste is considered hazardous and must be disposed of in accordance

with institutional, local, and federal regulations.[1][3] Contact your institution's EHS office for

specific guidance and to schedule a waste pickup.[1]

Segregation: Do not mix strychnine sulfate waste with other chemical waste streams

unless specifically instructed to do so by your EHS office.

Containment: Place all solid and liquid strychnine sulfate waste, including contaminated

materials like gloves, paper towels, and absorbent pads, into a clearly labeled, sealed, and

non-reactive container.[1][3]

Labeling: The waste container must be labeled with the words "HAZARDOUS WASTE," the

full chemical name "Strychnine Sulfate," and the approximate quantity of the waste.[1]

Storage: Store the sealed waste container in a designated, secure area, away from

incompatible materials, until it is collected by a certified hazardous waste disposal service.
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if liquid
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Caption: Workflow for the cleanup of a strychnine sulfate spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1261131?utm_src=pdf-body-img
https://www.benchchem.com/product/b1261131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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